Cas no 1691744-26-9 (3-(3-Methylpiperidin-1-yl)pyrazin-2-amine)

• Product Name: 3-(3-Methylpiperidin-1-yl)pyrazin-2-amine
• CAS No: 1691744-26-9
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5058376
• Update Time: 2025-10-30

3-(3-Methylpiperidin-1-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylpiperidin-1-yl)pyrazin-2-amine

• Inchi： 1S/C10H16N4/c1-8-3-2-6-14(7-8)10-9(11)12-4-5-13-10/h4-5,8H,2-3,6-7H2,1H3,(H2,11,12)
• InChI Key： XKGDBOYWLPUCFO-UHFFFAOYSA-N
• SMILES： N1(C2C(N)=NC=CN=2)CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 55

Additional information on 3-(3-Methylpiperidin-1-yl)pyrazin-2-amine

3-(3-Methylpiperidin-1-yl)pyrazin-2-amine (CAS No. 1691744-26-9)

The compound 3-(3-Methylpiperidin-1-yl)pyrazin-2-amine, identified by the CAS registry number CAS No. 1691744-26-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are known for their versatility in organic synthesis and their role in drug discovery. The structure of this molecule consists of a pyrazine ring, a six-membered aromatic ring with two nitrogen atoms, substituted at the 2-position with an amine group and at the 3-position with a 3-methylpiperidine moiety. This combination of functional groups makes it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of piperidine-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The 3-(3-Methylpiperidin-1-yl)pyrazin-2-amine structure provides a unique platform for exploring interactions with various biological targets. For instance, researchers have investigated its potential as a modulator of protein kinases, which are critical enzymes involved in cell signaling pathways. The pyrazine ring, being electron-deficient, can act as a binding site for metal ions or serve as a scaffold for additional functional groups, enhancing its versatility in drug design.

In terms of synthesis, the preparation of 3-(3-Methylpiperidin-1-yl)pyrazin-2-amine typically involves multi-step organic reactions, including nucleophilic substitutions and reductions. The methyl group on the piperidine ring adds steric bulk, which can influence the molecule's pharmacokinetic properties and its ability to interact with biological targets. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects in biological systems.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. For example, molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to study the electronic structure and reactivity of this molecule, aiding in the design of more potent derivatives.

From an environmental perspective, the synthesis and handling of CAS No. 1691744-26-9 must adhere to standard laboratory safety protocols to minimize ecological impact. Its stability under various conditions has been evaluated, ensuring safe storage and transportation. Furthermore, preliminary toxicity studies suggest that this compound exhibits low acute toxicity, making it suitable for further preclinical testing.

In conclusion, 3-(3-Methylpiperidin-1-y)l)pyrazin-2-am)ine (CAS No. 1691744–26–9) is a promising compound with diverse applications in drug discovery and organic synthesis. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development across multiple disciplines.